mono-Heptafluorobutyl fumarate, 97%
Overview
Description
Mono-heptafluorobutyl fumarate is a chemical compound with the CAS Number: 952584-86-0 and a molecular weight of 298.11 . Its IUPAC name is (2E)-4-(2,2,3,3,4,4,4-heptafluorobutoxy)-4-oxo-2-butenoic acid .
Molecular Structure Analysis
The molecular structure of mono-heptafluorobutyl fumarate can be represented by the linear formula C8H5F7O4 . The InChI code for this compound is 1S/C8H5F7O4/c9-6(10,7(11,12)8(13,14)15)3-19-5(18)2-1-4(16)17/h1-2H,3H2,(H,16,17)/b2-1+ .Scientific Research Applications
Mono-Heptafluorobutyl fumarate, 97% has a variety of applications in scientific research, including organic synthesis, catalysis, and analytical chemistry. It has been used as a solvent for organic synthesis, as a catalyst for organic reactions, and as an additive in chromatography. It has also been used as a reagent for the synthesis of a variety of organic compounds, such as polymers, pharmaceuticals, and other materials.
Mechanism of Action
Target of Action
Mono-Heptafluorobutyl fumarate is a derivative of fumarate, a key component in the citric acid cycle. The primary targets of fumarate and its derivatives are often enzymes involved in energy production and cellular metabolism .
Mode of Action
Fumarate and its derivatives are known to interact with their targets, often enzymes, to modulate their activity . This can result in changes in cellular metabolism and energy production .
Biochemical Pathways
Fumarate is a key intermediate in the citric acid cycle, a crucial biochemical pathway for energy production . It is converted to malate by the enzyme fumarase . Fumarate and its derivatives may affect this and other related pathways, influencing cellular metabolism and energy production .
Pharmacokinetics
Fumarate derivatives are generally known to be absorbed and distributed throughout the body, where they can interact with their targets . They are then metabolized and excreted .
Result of Action
Fumarate and its derivatives are known to modulate cellular metabolism and energy production, which can have various effects on cellular function .
Action Environment
The action, efficacy, and stability of Mono-Heptafluorobutyl fumarate can be influenced by various environmental factors. These may include temperature, pH, and the presence of other compounds .
Advantages and Limitations for Lab Experiments
Mono-Heptafluorobutyl fumarate, 97% has several advantages for use in laboratory experiments. Its low volatility and low toxicity make it an ideal solvent for a variety of reactions. It is also highly soluble in both organic and aqueous solvents, making it easy to use in a variety of experiments. However, it is also important to note that mono-Heptafluorobutyl fumarate, 97% is highly flammable, and should be handled with caution.
Future Directions
Mono-Heptafluorobutyl fumarate, 97% has a variety of potential future applications in scientific research. It could be used as a solvent for organic synthesis, as a catalyst for organic reactions, or as an additive in chromatography. It could also be used as a reagent for the synthesis of a variety of organic compounds, such as polymers, pharmaceuticals, and other materials. Additionally, mono-Heptafluorobutyl fumarate, 97% could be further studied for its potential biochemical and physiological effects.
Synthesis Methods
Mono-Heptafluorobutyl fumarate, 97% can be synthesized using a variety of methods. One of the most common is the reaction of heptafluorobutyric acid with fumaric acid in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction yields a mixture of mono-heptafluorobutyl fumarate and di-heptafluorobutyl fumarate, which can be separated by distillation. The mono-heptafluorobutyl fumarate can then be further purified by recrystallization.
Safety and Hazards
Biochemical Analysis
Biochemical Properties
The biochemical properties of Mono-Heptafluorobutyl Fumarate, 97% are not fully understood due to the limited information available. It is known that this compound interacts with various enzymes, proteins, and other biomolecules .
Cellular Effects
The cellular effects of Mono-Heptafluorobutyl Fumarate, 97% are also not fully understood. It is known that this compound can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of action of Mono-Heptafluorobutyl Fumarate, 97% is not fully understood. It is known that this compound exerts its effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Dosage Effects in Animal Models
The effects of Mono-Heptafluorobutyl Fumarate, 97% vary with different dosages in animal models
Metabolic Pathways
The metabolic pathways that Mono-Heptafluorobutyl Fumarate, 97% is involved in are not fully understood. It is known that this compound interacts with various enzymes or cofactors .
Transport and Distribution
The transport and distribution of Mono-Heptafluorobutyl Fumarate, 97% within cells and tissues are not fully understood. It is known that this compound interacts with various transporters or binding proteins .
Subcellular Localization
The subcellular localization of Mono-Heptafluorobutyl Fumarate, 97% and any effects on its activity or function are not fully understood. It is known that this compound may be directed to specific compartments or organelles .
properties
IUPAC Name |
(E)-4-(2,2,3,3,4,4,4-heptafluorobutoxy)-4-oxobut-2-enoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F7O4/c9-6(10,7(11,12)8(13,14)15)3-19-5(18)2-1-4(16)17/h1-2H,3H2,(H,16,17)/b2-1+ |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GAIGXXPLWNCDAG-OWOJBTEDSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(C(F)(F)F)(F)F)(F)F)OC(=O)C=CC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(C(C(C(F)(F)F)(F)F)(F)F)OC(=O)/C=C/C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F7O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801022578 |
Source
|
| Record name | (E)-4-(2,2,3,3,4,4,4-Heptafluorobutoxy)-4-oxobut-2-enoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801022578 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
952584-86-0 |
Source
|
| Record name | (E)-4-(2,2,3,3,4,4,4-Heptafluorobutoxy)-4-oxobut-2-enoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801022578 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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